Sodium Ferric EDDHA, Technical Grade
Overview
Description
Sodium ((alpha,alpha’-(ethylenediimino)bis(2-hydroxybenzene-1-acetato))(4-))ferrate(1-) is a complex compound that contains iron in a chelated form. This compound is known for its stability and solubility in water and organic solvents. It is commonly used in agriculture as a micronutrient fertilizer to address iron deficiencies in plants .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Sodium ((alpha,alpha’-(ethylenediimino)bis(2-hydroxybenzene-1-acetato))(4-))ferrate(1-) typically involves the reaction of ferric acetate with a mixture of ethylenediamine and 2-hydroxybenzene-1-acetic acid. The reaction is carried out under controlled conditions, usually involving heating to facilitate the formation of the chelated iron complex .
Industrial Production Methods
Industrial production of this compound follows a similar synthetic route but on a larger scale. The process involves precise control of reaction conditions to ensure high yield and purity. The final product is often obtained as a deep red solid, which is then purified and packaged for use .
Chemical Reactions Analysis
Types of Reactions
Sodium ((alpha,alpha’-(ethylenediimino)bis(2-hydroxybenzene-1-acetato))(4-))ferrate(1-) primarily undergoes complexation reactions due to its chelated iron center. It can also participate in redox reactions, where the iron center can be reduced or oxidized depending on the reaction conditions .
Common Reagents and Conditions
Common reagents used in reactions with this compound include reducing agents like sodium borohydride and oxidizing agents like hydrogen peroxide. The reactions are typically carried out in aqueous or organic solvents under controlled temperatures .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, reduction reactions may yield iron(II) complexes, while oxidation reactions may produce iron(III) complexes .
Scientific Research Applications
Sodium ((alpha,alpha’-(ethylenediimino)bis(2-hydroxybenzene-1-acetato))(4-))ferrate(1-) has a wide range of applications in scientific research:
Chemistry: Used as a catalyst in various organic synthesis reactions.
Biology: Employed in studies involving iron metabolism and transport in biological systems.
Medicine: Investigated for its potential use in treating iron deficiency anemia.
Industry: Utilized as a micronutrient fertilizer in agriculture to enhance plant growth and productivity
Mechanism of Action
The mechanism of action of Sodium ((alpha,alpha’-(ethylenediimino)bis(2-hydroxybenzene-1-acetato))(4-))ferrate(1-) involves its ability to chelate iron, making it more bioavailable to plants and other organisms. The chelated iron is more stable and less likely to precipitate, allowing for more efficient absorption and utilization .
Comparison with Similar Compounds
Similar Compounds
Ethylenediaminetetraacetic acid (EDTA) iron complex: Another chelated iron compound used in agriculture.
Diethylenetriaminepentaacetic acid (DTPA) iron complex: Known for its high stability and effectiveness in alkaline soils.
Nitrilotriacetic acid (NTA) iron complex: Used in various industrial applications for its chelating properties.
Uniqueness
Sodium ((alpha,alpha’-(ethylenediimino)bis(2-hydroxybenzene-1-acetato))(4-))ferrate(1-) is unique due to its specific chelating ligands, which provide high stability and solubility. This makes it particularly effective in addressing iron deficiencies in plants, especially in soils with high pH levels where other iron sources may be less effective .
Properties
IUPAC Name |
sodium;2-[2-[[carboxylato-(2-oxidophenyl)methyl]amino]ethylamino]-2-(2-oxidophenyl)acetate;iron(3+) |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O6.Fe.Na/c21-13-7-3-1-5-11(13)15(17(23)24)19-9-10-20-16(18(25)26)12-6-2-4-8-14(12)22;;/h1-8,15-16,19-22H,9-10H2,(H,23,24)(H,25,26);;/q;+3;+1/p-4 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRGUSVDPOFXRQF-UHFFFAOYSA-J |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(C(=O)[O-])NCCNC(C2=CC=CC=C2[O-])C(=O)[O-])[O-].[Na+].[Fe+3] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FeN2NaO6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Dry Powder, Other Solid; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals |
Source
|
| Record name | Ferrate(1-), [[.alpha.,.alpha.'-[1,2-ethanediyldi(imino-.kappa.N)]bis[2-(hydroxy-.kappa.O)benzeneacetato-.kappa.O]](4-)]-, sodium (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS No. |
16455-61-1 |
Source
|
| Record name | Sodium ferric EDDHA | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=16455-61-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ferrate(1-), [[.alpha.,.alpha.'-[1,2-ethanediyldi(imino-.kappa.N)]bis[2-(hydroxy-.kappa.O)benzeneacetato-.kappa.O]](4-)]-, sodium (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Sodium [[α,α'-(ethylenediimino)bis[2-hydroxybenzene-1-acetato]](4-)]ferrate(1-) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.807 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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